Cddbip-leu-phe-NH2
Cddbip-leu-phe-NH2
Brand Name:
Vulcanchem
CAS No.:
154296-67-0
VCID:
VC21100854
InChI:
InChI=1S/C32H36N4O6/c1-19(2)15-27(29(38)35-28(37)26(33-3)16-20-9-5-4-6-10-20)34-25(32(41)42)13-14-36-30(39)23-17-21-11-7-8-12-22(21)18-24(23)31(36)40/h4-12,17-19,25-27,33-34H,13-16H2,1-3H3,(H,41,42)(H,35,37,38)/t25-,26+,27+/m1/s1
SMILES:
CC(C)CC(C(=O)NC(=O)C(CC1=CC=CC=C1)NC)NC(CCN2C(=O)C3=CC4=CC=CC=C4C=C3C2=O)C(=O)O
Molecular Formula:
C32H36N4O6
Molecular Weight:
572.7 g/mol
Cddbip-leu-phe-NH2
CAS No.: 154296-67-0
Cat. No.: VC21100854
Molecular Formula: C32H36N4O6
Molecular Weight: 572.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 154296-67-0 |
|---|---|
| Molecular Formula | C32H36N4O6 |
| Molecular Weight | 572.7 g/mol |
| IUPAC Name | (2R)-4-(1,3-dioxobenzo[f]isoindol-2-yl)-2-[[(2S)-4-methyl-1-[[(2S)-2-(methylamino)-3-phenylpropanoyl]amino]-1-oxopentan-2-yl]amino]butanoic acid |
| Standard InChI | InChI=1S/C32H36N4O6/c1-19(2)15-27(29(38)35-28(37)26(33-3)16-20-9-5-4-6-10-20)34-25(32(41)42)13-14-36-30(39)23-17-21-11-7-8-12-22(21)18-24(23)31(36)40/h4-12,17-19,25-27,33-34H,13-16H2,1-3H3,(H,41,42)(H,35,37,38)/t25-,26+,27+/m1/s1 |
| Standard InChI Key | VCEJALSBINQHFE-PVHODMMVSA-N |
| Isomeric SMILES | CC(C)C[C@@H](C(=O)NC(=O)[C@H](CC1=CC=CC=C1)NC)N[C@H](CCN2C(=O)C3=CC4=CC=CC=C4C=C3C2=O)C(=O)O |
| SMILES | CC(C)CC(C(=O)NC(=O)C(CC1=CC=CC=C1)NC)NC(CCN2C(=O)C3=CC4=CC=CC=C4C=C3C2=O)C(=O)O |
| Canonical SMILES | CC(C)CC(C(=O)NC(=O)C(CC1=CC=CC=C1)NC)NC(CCN2C(=O)C3=CC4=CC=CC=C4C=C3C2=O)C(=O)O |
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